3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline

• Molecular Formula: C9H9ClN4O
• Molecular Weight: 224.65 g/mol
• IUPAC Name: 3-(5-chloro-3-methoxy-1,2,4-triazol-1-yl)aniline
• InChI: InChI=1S/C9H9ClN4O/c1-15-9-12-8(10)14(13-9)7-4-2-3-6(11)5-7/h2-5H,11H2,1H3
• InChI Key: BRBRGHMOKSCVPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN(C(=N1)Cl)C2=CC=CC(=C2)N

Description

3-(5-Chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline is a triazole-substituted aniline derivative characterized by a chloro group at position 5 and a methoxy group at position 3 of the triazole ring. This compound is of interest in medicinal and agrochemical research due to the versatility of the 1,2,4-triazole scaffold, which is known for its bioactivity in kinase inhibition, antifungal, and pesticidal applications .

Preparation Methods

Multi-step Synthetic Route Based on Patent CN117247360A

A recently disclosed industrially scalable method (patent CN117247360A) outlines a synthetic route for related triazole-substituted anilines, which can be adapted for the target compound with modifications to introduce the 5-chloro and 3-methoxy substituents:

Step	Description	Key Reagents/Conditions	Yield & Notes
1	Substitution reaction on a precursor compound to introduce triazole moiety	Starting compound IX → compound VIII	High yield; substitution optimized for purity
2	Acylation of compound VIII with oxalyl chloride, followed by condensation with compound VII	Oxalyl chloride, condensation reagents	Efficient acyl chloride formation and coupling
3	Removal of Boc protecting group from compound VI to yield compound V	Hydrogen chloride in methanol, room temperature, 8 h	99% molar yield; mild conditions
4	Reaction of compound V with potassium thiocyanate to form compound IV	Reflux in anhydrous methanol, 20 h	85% yield; thiocyanate introduction
5	Intramolecular ring closure of compound IV to form compound III	Cyclization conditions	High yield; ring closure step
6	Reduction of compound III to compound II	Appropriate reducing agent	High purity product

This route emphasizes:

• Use of conventional, readily available starting materials.
• Optimization for industrial-scale production.
• High yields and purity at each step.
• Environmental friendliness through mild reaction conditions.

Note: While this patent focuses on 2-methoxy-3-(1-methyl-1H-1,2,4-triazole-3-yl)aniline, the methodology is adaptable for 3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline by modifying substituents on the triazole ring precursors.

Synthesis via Nucleophilic Aromatic Substitution and Reduction

A related approach involves:

• Starting from a halogenated aniline derivative such as 3-chloro-4-fluoro-2-nitroaniline.
• Performing nucleophilic aromatic substitution with triazole or imidazole to introduce the heterocyclic ring.
• Reduction of the nitro group to the aniline.

This method has been demonstrated for similar compounds and involves:

Step	Description	Reagents/Conditions	Yield & Notes
1	Nitration of acetylated aniline to form nitroaniline	Standard nitration conditions	Controlled nitration
2	Nucleophilic displacement of aryl fluoride with 1,2,4-triazole	Heating in polar aprotic solvent	Good substitution efficiency
3	Reduction of nitro group to aniline	Zinc dust and HCl at room temperature	Clean reduction, good yields

This route is suitable for introducing chloro substituents on the aromatic ring and can be adapted to install methoxy groups on the triazole ring by selecting appropriate triazole precursors.

One-Pot Synthesis via Acylation and Heterocyclization

An alternative method involves a "one-pot" synthesis combining acylation and heterocyclization steps:

• Acylation of aniline derivatives with acyl chlorides in the presence of sodium acetate.
• Subsequent heterocyclization to form the triazole ring.
• Acid-catalyzed hydrolysis to open and rearrange triazoloquinazoline intermediates, yielding substituted triazolyl anilines.

This method achieves high yields (up to 98%) and is efficient for synthesizing 2-(3-substituted-1H-1,2,4-triazol-5-yl)anilines, which are structurally related to the target compound.

Comparative Data Table of Preparation Methods

Method	Key Steps	Advantages	Limitations	Yield Range	Scalability
Multi-step substitution and cyclization (Patent CN117247360A)	Substitution → Acylation → Deprotection → Thiocyanate reaction → Cyclization → Reduction	High purity, industrial scale, mild conditions	Multi-step, requires intermediate purification	85-99% per step	High
Nucleophilic aromatic substitution + reduction	Nitration → Substitution with triazole → Reduction	Straightforward, uses commercially available precursors	Requires handling nitro compounds, reductive step	Moderate to high	Moderate
One-pot acylation and heterocyclization	Acylation → Cyclization → Hydrolysis	High yield, fewer isolations	Limited to certain substituents	Up to 98%	Moderate to high

Analytical and Research Data Supporting the Preparation

• Nuclear Magnetic Resonance (NMR): ^1H and ^13C NMR spectra confirm the presence of triazole ring protons and aromatic aniline protons, with characteristic chemical shifts for methoxy and chloro substituents.
• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectra show molecular ion peaks consistent with the expected molecular weight (m/z ~ 208-210 for the target compound).
• Thin Layer Chromatography (TLC): Used to monitor reaction progress, especially during substitution and cyclization steps.
• Purity: High-performance liquid chromatography (HPLC) and recrystallization yield products with purity >95%, suitable for further biological evaluation.

Summary and Recommendations

The preparation of 3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline is best approached via multi-step synthetic routes that combine:

• Strategic substitution on aromatic precursors.
• Controlled formation and functionalization of the 1,2,4-triazole ring.
• Use of mild reaction conditions to preserve sensitive substituents like methoxy groups.

Among the methods, the industrially optimized route from patent CN117247360A offers the most comprehensive and scalable approach, with high yields and purity, making it suitable for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Aniline or thiol in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding quinones or other oxidized derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted triazole derivatives.

Scientific Research Applications

Scientific Applications of 3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline

3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline is a chemical compound with a triazole ring substituted with chlorine and methoxy groups, along with an aniline moiety. Its molecular formula is $C_{9}H_{9}ClN_{4}O$, which indicates a complex structure integrating various functional groups. The compound's unique structure suggests applications in pharmaceuticals and agrochemicals due to its biological activity and chemical reactivity.

3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline exhibits significant biological activity, particularly in antifungal and antibacterial properties. The triazole moiety is a known pharmacophore in various antifungal agents. Derivatives of 1,2,4-triazoles can inhibit fungal growth by disrupting cellular processes. The compound has potential interactions with cytochrome P450 enzymes, which are crucial for drug metabolism. Interaction studies have shown that 3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline can bind effectively to various biological targets. Its interaction with cytochrome P450 enzymes suggests it may alter metabolic pathways within organisms, and its ability to induce apoptosis in cancer cells highlights its potential therapeutic applications in oncology.

Primary Applications

The primary applications of 3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline lie in:

• Medicinal Chemistry: Due to its potential therapeutic applications in oncology.
• Agricultural Science: The compound's unique structure enhances its chemical reactivity and biological activity, allowing for diverse applications.

Structural Similarity

Several compounds share structural similarities with 3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline.

Structural Comparison of Triazole Derivatives

Compound Name	Structural Features	Unique Aspects
4-(5-chloro-1H-1,2,4-triazol-1-yl)aniline	Lacks methoxy group	May exhibit different reactivity
4-(3-methoxy-1H-1,2,4-triazol-1-yl)aniline	Lacks chlorine substitution	Influences chemical properties
4-(5-chloro-3-methoxyphenyl)-1H-1,2,4-triazole	Different substitution pattern	May have distinct biological activities

Mechanism of Action

The mechanism of action of 3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby affecting biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their substituent differences:

Compound Name	Substituents (Triazole Ring)	Molecular Formula	Molecular Weight	Key References
3-(5-Chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline	5-Cl, 3-OCH3	C9H8ClN4O	238.64*
3-(5-Methyl-1H-1,2,4-triazol-1-yl)aniline	5-CH3	C9H10N4	174.20
3-(1-Methyl-1H-1,2,4-triazol-5-yl)aniline	1-CH3, 5-H	C9H10N4	174.20
3-(5-Phenyl-4H-1,2,4-triazol-3-yl)aniline	5-Ph, 4-H	C14H12N4	236.27
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline	2-triazole, 5-Cl (aniline)	C8H7ClN4	194.62

*Calculated based on substituent contributions.

Key Observations:

• Electron-Withdrawing vs.
• Steric Effects : Bulky substituents like phenyl (C14H12N4) reduce solubility in polar solvents, whereas smaller groups (e.g., CH3, OCH3) improve aqueous compatibility .

Physicochemical Properties

Property	Target Compound	3-(5-Methyl-1H-triazol-1-yl)aniline	5-Chloro-2-(triazol-1-yl)aniline
LogP	~2.5 (estimated)	~1.8	~2.2
Aqueous Solubility	Moderate (methoxy enhances)	High (methyl reduces polarity)	Low (Cl reduces solubility)
Melting Point	Not reported	Not reported	>200°C (estimated)

Biological Activity

3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline (CAS No. 1423031-83-7) is a triazole derivative that has gained attention for its potential biological activities, particularly in the field of medicinal chemistry. This compound's structure includes a triazole ring, which is known for its role in enhancing the biological activity of various pharmacological agents.

• Molecular Formula : C₉H₉ClN₄O
• Molecular Weight : 224.65 g/mol
• CAS Number : 1423031-83-7

Biological Activity Overview

The biological activity of 3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline has been evaluated in various studies focusing on its anticancer properties and other therapeutic potentials.

Anticancer Activity

Research indicates that compounds with a triazole moiety exhibit significant antiproliferative effects against various cancer cell lines. In particular, studies have shown that derivatives containing the triazole ring can lower the IC₅₀ values significantly compared to their non-triazole counterparts.

Table 1: IC₅₀ Values of Related Compounds in Cancer Cell Lines

Compound	Cell Line	IC₅₀ (μM)
3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline	HeLa	TBD
Compound A (triazole derivative)	CEM	9.6 ± 0.7
Compound B (non-triazole)	L1210	41 ± 3

The presence of the triazole ring has been linked to improved activity against endothelial cells and various tumor types. For instance, a study reported that compounds with methoxy or chlorine substituents exhibited notable inhibition rates in human cancer cell lines such as MCF-7 (breast adenocarcinoma) and A549 (lung adenocarcinoma) .

The mechanism by which triazole derivatives exert their anticancer effects often involves the inhibition of key signaling pathways related to cell proliferation and survival. For example, compounds targeting PD-L1 and VEGFR-2 have shown promise in inhibiting angiogenesis and modulating immune responses . The ability to downregulate c-Myc expression has also been observed, contributing to reduced tumor growth .

Case Studies

Several case studies have highlighted the efficacy of triazole derivatives in preclinical models:

• Study on Antiangiogenic Properties :
  • A series of triazole compounds were tested for their ability to inhibit new capillary formation from human microvascular endothelial cells (HMEC-1). The results indicated that certain derivatives could inhibit tube formation by over 60% compared to untreated controls.
• In Vivo Models :
  • In animal models of cancer, specific triazole derivatives demonstrated significant tumor suppression and improved survival rates when administered alongside conventional therapies.

Q & A

Basic Research Questions

Q. What are the key considerations for synthesizing 3-(5-chloro-3-methoxy-1H-1,2,4-triazol-1-yl)aniline with high purity?

• Methodological Answer : Synthesis typically involves multi-step reactions, such as nucleophilic substitution or cyclization. For example, the triazole ring can be constructed via Huisgen cycloaddition, followed by chloro and methoxy substitutions. Critical factors include:

• Reagent stoichiometry : Ensure precise molar ratios to minimize side products.
• Temperature control : Reactions often require reflux conditions (e.g., 80–100°C) to optimize yield .
• Purification : Column chromatography or recrystallization (using ethanol/water mixtures) enhances purity (>95%) .

Q. How can the molecular structure of this compound be confirmed experimentally?

• Methodological Answer : Use a combination of spectroscopic and analytical techniques:

• NMR : $^1$H and $^13$C NMR confirm substituent positions (e.g., methoxy at C3, chloro at C5) and aniline proton signals .
• Mass spectrometry (MS) : High-resolution MS validates the molecular formula (e.g., [M+H]$^+$ peak at m/z 255.05) .
• X-ray crystallography : Resolves crystal packing and bond angles, critical for confirming regiochemistry .

Q. What physicochemical properties are critical for handling this compound in lab settings?

• Methodological Answer : Key properties include:

• Solubility : Moderately soluble in polar aprotic solvents (DMF, DMSO) but poorly in water. Solubility tests via UV-Vis spectroscopy guide solvent selection .
• Stability : Susceptible to hydrolysis under acidic/alkaline conditions. Stability studies (HPLC monitoring) recommend storage at 4°C in inert atmospheres .

Advanced Research Questions

Q. How do the chloro and methoxy substituents influence biological activity compared to analogs?

• Methodological Answer : Structure-activity relationship (SAR) studies reveal:

• Electron-withdrawing effects : The chloro group enhances electrophilicity, improving enzyme inhibition (e.g., antifungal targets) .
• Methoxy as a hydrogen-bond acceptor : Increases solubility and binding affinity to receptors like cytochrome P450 .
• Comparative data :

Substituent	Biological Activity (IC$_{50}$)	Target
Cl, OMe	1.2 µM (Antifungal)	CYP51
Me, H	5.8 µM (Antifungal)	CYP51
Data adapted from triazole derivative studies .

Q. What experimental and computational methods elucidate its interaction with biological targets?

• Methodological Answer :

• Surface plasmon resonance (SPR) : Measures binding kinetics (e.g., $K_d$ = 120 nM for fungal lanosterol demethylase) .
• Molecular docking : AutoDock Vina predicts binding poses in enzyme active sites, guided by X-ray structures (e.g., PDB: 3JUS) .
• Isothermal titration calorimetry (ITC) : Quantifies thermodynamic parameters (ΔH, ΔS) for ligand-protein interactions .

Q. How can this compound be optimized for applications in coordination chemistry or materials science?

• Methodological Answer :

• Metal coordination : The triazole N atoms act as ligands for transition metals (e.g., Cu$^{2+}$, Zn$^{2+}$). Synthesize complexes via reflux with metal salts, characterized by UV-Vis and EPR .
• Self-assembly : Modify the aniline group with hydrophobic chains to create supramolecular frameworks. SAXS/WAXS analyzes nanostructure formation .

Q. What strategies resolve contradictions in reported bioactivity data across studies?

• Methodological Answer :

• Dose-response validation : Replicate assays (e.g., MIC for antifungal activity) under standardized conditions (CLSI guidelines) .
• Metabolite profiling : LC-MS identifies degradation products that may confound activity readings .
• Orthogonal assays : Confirm enzyme inhibition via fluorogenic substrates and Western blotting .

Methodological Considerations for Experimental Design

Q. How to design a stability study for this compound under varying pH conditions?

• Protocol :

Prepare buffered solutions (pH 2–12).

Incubate compound aliquots at 37°C for 24–72 hours.

Monitor degradation via HPLC at λ = 254 nm. Calculate half-life ($t_{1/2}$) using first-order kinetics .

Q. What analytical techniques are suitable for quantifying trace impurities?

• Techniques :

• HPLC-DAD : Detect impurities at 0.1% levels with C18 columns (acetonitrile/water gradient).
• GC-MS : Identify volatile byproducts from synthesis (e.g., unreacted aniline precursors) .